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Despite its past use in agriculture, a comprehensive understanding of the effects of the

obsolete systemic fungicide cyprofuram on non-target organisms remains elusive due to a

significant lack of available scientific data. A thorough review of existing literature reveals a

dearth of quantitative ecotoxicological studies, detailed experimental protocols, and information

on the specific biochemical pathways affected in organisms not targeted by the fungicide.

Cyprofuram, formerly used to control Oomycetes like downy mildew and late blight on crops

such as vines and potatoes, is now largely considered obsolete.[1] This has resulted in a

sparse and fragmented body of research on its environmental impact, particularly concerning

its effects on the health of non-target terrestrial and aquatic life.

Available information suggests that cyprofuram is moderately toxic to birds and mammals if

ingested.[1] However, specific quantitative data, such as LC50 (lethal concentration for 50% of

a population) or EC50 (effective concentration for 50% of a population) values, which are

crucial for robust risk assessments, are not readily available in the public domain. This absence

of data prevents a detailed comparison of its toxicity across different species and

environmental compartments.

The mechanism of action of cyprofuram has been primarily studied in its target organisms, a

group of fungus-like eukaryotes called Oomycetes. In Phytophthora palmivora, for instance, low

concentrations of cyprofuram were found to stimulate nucleic acid and lipid synthesis.[2] While

this provides insight into how it affects the intended targets, there is no corresponding research

detailing its mode of action or the signaling pathways it might disrupt in non-target organisms.
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This knowledge gap is critical, as pesticides can have unintended and detrimental effects on a

wide range of species, from soil microbes to vertebrates.[3][4]

The lack of detailed experimental protocols for studies on non-target organisms is another

significant challenge. Without access to the methodologies used in any past investigations, it is

impossible for researchers to replicate, validate, or build upon previous work. This hinders the

scientific community's ability to conduct comprehensive environmental risk assessments for

cyprofuram.

In conclusion, while cyprofuram was once used in agricultural settings, the available scientific

literature is insufficient to provide an in-depth technical guide on its effects on non-target

organisms. The core requirements for such a guide, including quantitative data for comparative

analysis, detailed experimental methodologies for scientific rigor, and an understanding of

affected signaling pathways, cannot be met with the currently accessible information. Further

research would be necessary to fill these critical knowledge gaps and to fully understand the

ecological legacy of this obsolete fungicide.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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